Cas no 954818-73-6 (3-Chloro-4-methoxy-5-nitrobenzoicacid)

• Product Name: 3-Chloro-4-methoxy-5-nitrobenzoicacid
• CAS No: 954818-73-6
• MF: C₈H₆ClNO₅
• MW: 231.589941501617
• CID: 2197246
• PubChem ID: 17733363
• Update Time: 2025-11-01

3-Chloro-4-methoxy-5-nitrobenzoicacid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxy-5-nitrobenzoicacid
• STK398960
• 3-chloro-4-methoxy-5-nitro benzoic acid
• SCHEMBL1190543
• F73363
• 954818-73-6
• CS-0116663
• AKOS000109365
• MFCD09754327
• 3-Chloro-4-methoxy-5-nitro-benzoicacid
• DB-331194
• 3-chloro-4-methoxy-5-nitrobenzoic acid
• JBNVBQAUVQINSS-UHFFFAOYSA-N
• 3-Chloro-4-methoxy-5-nitro-benzoic acid

• Inchi： 1S/C8H6ClNO5/c1-15-7-5(9)2-4(8(11)12)3-6(7)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： JBNVBQAUVQINSS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.9934500g/mol
• Monoisotopic Mass: 230.9934500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-Chloro-4-methoxy-5-nitrobenzoicacid

Introduction to 3-Chloro-4-methoxy-5-nitrobenzoic Acid (CAS No. 954818-73-6) and Its Emerging Applications in Chemical Biology

3-Chloro-4-methoxy-5-nitrobenzoic acid, identified by the chemical identifier CAS No. 954818-73-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This benzoic acid derivative, characterized by the presence of a chloro group at the third position, a methoxy group at the fourth position, and a nitro group at the fifth position, exhibits a rich chemical profile that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural motif of 3-chloro-4-methoxy-5-nitrobenzoic acid positions it as a promising scaffold for drug discovery and molecular probe development. The electron-withdrawing nature of the nitro group and the electron-donating effects of the methoxy group create a balance of reactivity that allows for further functionalization. This compound’s ability to participate in various chemical transformations, such as nucleophilic aromatic substitution, metal-catalyzed coupling reactions, and condensation reactions, underscores its utility in constructing more complex molecules.

In recent years, there has been a surge in research focused on developing novel bioactive molecules derived from aromatic heterocycles. 3-Chloro-4-methoxy-5-nitrobenzoic acid has emerged as a key intermediate in the synthesis of inhibitors targeting enzyme families involved in critical biological pathways. For instance, its structural framework has been leveraged to design molecules that interact with proteases and kinases, which are pivotal in processes such as inflammation, cell signaling, and cancer progression. The nitro group, in particular, serves as a handle for further derivatization through reduction to an amine or diazotization followed by coupling reactions, expanding its synthetic utility.

One of the most compelling aspects of 3-chloro-4-methoxy-5-nitrobenzoic acid is its role in the development of probes for imaging and diagnostic applications. The presence of electron-withdrawing groups enhances its interaction with spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), facilitating structural elucidation. Additionally, its ability to form coordination complexes with transition metals has been exploited in designing catalysts for organic transformations and in developing luminescent probes for cellular studies.

The pharmaceutical industry has also shown interest in 3-chloro-4-methoxy-5-nitrobenzoic acid as a building block for drug candidates. Its scaffold has been incorporated into molecules exhibiting antimicrobial, anti-inflammatory, and anticancer properties. For example, derivatives of this compound have demonstrated inhibitory activity against bacterial enzymes involved in DNA replication and transcription. Furthermore, its methoxy-substituted ring system mimics natural products known for their therapeutic effects, suggesting potential applications in personalized medicine.

Advances in computational chemistry have further enhanced the understanding of 3-chloro-4-methoxy-5-nitrobenzoic acid’s reactivity and potential applications. Molecular modeling studies have predicted its interactions with biological targets with high accuracy, enabling rational drug design strategies. These computational approaches have complemented experimental efforts by providing insights into binding affinities, metabolic stability, and pharmacokinetic profiles.

The synthesis of 3-chloro-4-methoxy-5-nitrobenzoic acid itself presents an interesting challenge due to the need to introduce multiple functional groups at specific positions on the benzene ring. Traditional synthetic routes often involve multi-step sequences involving nitration, chlorination, and methylation reactions. However, recent innovations in green chemistry have led to more efficient methodologies that minimize waste and improve yields. For instance, catalytic processes using transition metals have been explored to achieve selective functionalization without harsh conditions.

The versatility of 3-chloro-4-methoxy-5-nitrobenzoic acid extends beyond pharmaceutical applications into materials science. Its ability to form stable complexes with polymers and nanoparticles has been utilized in developing advanced materials for drug delivery systems. These materials leverage the compound’s chemical properties to enhance bioavailability and targeted release profiles of therapeutic agents.

In conclusion,3-chloro-4-methoxy-5-nitrobenzoic acid (CAS No. 954818-73-6) represents a multifaceted compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug discovery to diagnostic imaging and advanced materials development. As research continues to uncover new synthetic strategies and biological functions,3-chloro-4-methoxy-5-nitrobenzoic acid is poised to remain at the forefront of innovation in these fields.